Cas no 1600317-59-6 ({2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethoxy}benzene)

• Product Name: {2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethoxy}benzene
• CAS No: 1600317-59-6
• MF: C₁₂H₁₆ClIO₂
• MW: 354.611715316772
• CID: 6272829
• PubChem ID: 114773188
• Update Time: 2025-06-15

{2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethoxy}benzene Chemical and Physical Properties

Names and Identifiers

• {2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethoxy}benzene
• {2-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]ethoxy}benzene
• EN300-1134288
• 1600317-59-6

• Inchi： 1S/C12H16ClIO2/c1-12(9-13,10-14)16-8-7-15-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3
• InChI Key： PQWMVCAKOSRLCT-UHFFFAOYSA-N
• SMILES： ICC(C)(CCl)OCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 353.98836g/mol
• Monoisotopic Mass: 353.98836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Additional information on {2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethoxy}benzene

Chemical Profile of {2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethoxy}benzene (CAS No. 1600317-59-6)

{2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethoxy}benzene, identified by its CAS number 1600317-59-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound features a complex structural framework, incorporating both aromatic and aliphatic moieties, which contribute to its unique chemical properties and potential applications.

The molecular structure of this compound includes a benzene ring substituted with an ethoxy group and an {1-chloro-3-iodo-2-methylpropan-2-yl} side chain. The presence of both chlorine and iodine atoms in the side chain enhances the electrophilicity of the molecule, making it a valuable intermediate in various synthetic transformations. Such structural features are particularly relevant in the development of novel therapeutic agents, where precise molecular modifications can significantly influence biological activity.

In recent years, there has been growing interest in leveraging halogenated aromatic compounds for the development of pharmaceuticals due to their ability to interact with biological targets in diverse ways. The {1-chloro-3-iodo-2-methylpropan-2-yl} moiety in {2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethoxy}benzene has been explored as a key structural element in designing molecules with enhanced binding affinity and selectivity. This approach has shown promise in preclinical studies, where such compounds have demonstrated potential as inhibitors or modulators of various enzymatic pathways.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, particularly Suzuki-Miyaura and Sonogashira couplings. The iodine atom serves as an excellent handle for palladium-catalyzed reactions, enabling the introduction of diverse functional groups at specific positions on the benzene ring. This flexibility is crucial for medicinal chemists who require precise control over molecular architecture to optimize pharmacokinetic and pharmacodynamic properties.

Recent advancements in synthetic methodologies have further highlighted the importance of halogenated intermediates like {2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethoxy}benzene. For instance, transition-metal-catalyzed rearrangements have been employed to generate more complex derivatives with altered biological profiles. These transformations have opened new avenues for drug discovery, allowing researchers to explore structures that were previously inaccessible through traditional synthetic routes.

The compound's potential extends beyond pharmaceutical applications; it has also been investigated in materials science, particularly in the synthesis of organic semiconductors and liquid crystals. The ability to modify the electronic properties of aromatic systems through strategic halogenation has led to the development of novel materials with tailored optoelectronic characteristics. This interdisciplinary approach underscores the versatility of {2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethoxy}benzene and its derivatives.

In conclusion, {2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethoxy}benzene (CAS No. 1600317-59-6) represents a fascinating subject of study in synthetic chemistry. Its unique structural features and reactivity make it a valuable building block for developing new pharmaceuticals and advanced materials. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow further.